Cas no 501438-80-8 (6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-)
501438-80-8 structure
Product Name:6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-
CAS No:501438-80-8
MF:C12H17ClN4O
MW:268.742581129074
CID:1559232
Update Time:2024-08-24
6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-
- 2-Chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-6(5H)-pteridinone
-
- Inchi: 1S/C12H17ClN4O/c1-7-10(18)15-8-5-14-11(13)16-9(8)17(7)6-12(2,3)4/h5,7H,6H2,1-4H3,(H,15,18)
- InChI Key: YKDBZSUXXUDHCJ-UHFFFAOYSA-N
- SMILES: N1=C2C(NC(=O)C(C)N2CC(C)(C)C)=CN=C1Cl
Computed Properties
- Exact Mass: 268.10931
Experimental Properties
- Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 465.8±40.0 °C(Predicted)
- PSA: 58.12
- pka: 10.58±0.40(Predicted)
6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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